Cas no 112028-42-9 (Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI))
![Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) structure](https://www.kuujia.com/scimg/cas/112028-42-9x300.png)
112028-42-9 structure
Product Name:Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
CAS No:112028-42-9
Molecular Formula:C33H41N5O16
Molecular Weight:763.702540000001
CID:153762
PubChem ID:130698
Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Properties
Names and Identifiers
-
- Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)
- ethyleneglycol bis(succinimidyl succinate)hydroxyethylethylenediamine triacetic acid
- Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)...
- Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-di
- Egs-hed3A
- Glycine, N-(2-(bis(carboxymethyl)amino)-3-(4-((((4-(2-(4-(2,5-dihydro-2,5-dioxy-1H-pyrrol-1-yl)-1,4-dioxobutoxy)ethoxy)-1,4-dioxobutyl)amino)acetyl)amino)phenyl)propyl)-N-(2-hydroxyethyl)-, (S)-
- N-{(2S)-2-[bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-4-oxobutanoyl]glycyl}amino)
- 112028-42-9
- 2-[[(2S)-2-[bis(carboxymethyl)amino]-3-[4-[[2-[[4-[2-[4-(2,5-dioxopyrrol-1-yl)-4-oxobutanoyl]oxyethoxy]-4-oxobutanoyl]amino]acetyl]amino]phenyl]propyl]-(2-hydroxyethyl)amino]acetic acid
- DTXSID60920654
- N-{2-[Bis(carboxymethyl)amino]-3-[4-({N-[4-(2-{[4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-4-oxobutanoyl]oxy}ethoxy)-1-hydroxy-4-oxobutylidene]glycyl}amino)phenyl]propyl}-N-(2-hydroxyethyl)glycine
-
- InChIKey: YVWHQQRSCBAMFB-UHFFFAOYSA-N
- Inchi: InChI=1S/C33H41N5O16/c39-12-11-36(18-29(45)46)17-23(37(19-30(47)48)20-31(49)50)15-21-1-3-22(4-2-21)35-25(41)16-34-24(40)5-9-32(51)53-13-14-54-33(52)10-8-28(44)38-26(42)6-7-27(38)43/h1-4,6-7,23,39H,5,8-20H2,(H,34,40)(H,35,41)(H,45,46)(H,47,48)(H,49,50)
- SMILES: OCCN(CC(N(CC(=O)O)CC(=O)O)CC1C=CC(NC(CNC(CCC(OCCOC(CCC(N2C(=O)C=CC2=O)=O)=O)=O)=O)=O)=CC=1)CC(=O)O
Computed Properties
- Exact Mass: 763.25493
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 18
- Rotatable Bond Count: 27
- Monoisotopic Mass: 763.25483024g/mol
- Heavy Atom Count: 54
- Complexity: 1390
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -7.1
- Topological Polar Surface Area: 304Ų
Experimental Properties
- PSA: 303.86
Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI) Related Literature
-
Roman Meledin,Sachitanand M. Mali,Sumeet K. Singh,Ashraf Brik Org. Biomol. Chem., 2016,14, 4817-4823
-
D. S. Tsvetkov,I. L. Ivanov,D. A. Malyshkin,A. Yu. Zuev Dalton Trans., 2014,43, 11862-11866
-
Joan Citoler,Sasha R. Derrington,James L. Galman,Han Bevinakatti,Nicholas J. Turner Green Chem., 2019,21, 6222-6222
-
Junli Shi,Cai Shen,Lan Xia,Huasheng Hu,Hao Luo,Yonggao Xia,Zhaoping Liu RSC Adv., 2017,7, 26052-26059
-
Aditi Vijay,Aritra Mukhopadhyaya,Vipul Shrivastava,Devanshi Bhardwaj,Ashok K. Ganguli,Md. Ehesan Ali,Sonalika Vaidya Phys. Chem. Chem. Phys., 2020,22, 15427-15436
-
Bradley D. Wahlen,Gary S. Groenewold,Brittany D. M. Hodges,Corey Pilgrim,Michelle R. Walton,J. Austin Murphy,William A. Smith,Haiyan Zhao Sustainable Energy Fuels, 2022,6, 5400-5413
-
10. Contents list
112028-42-9 (Glycine,N-[2-[bis(carboxymethyl)amino]-3-[4-[[[[4-[2-[4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1,4-dioxobutoxy]ethoxy]-1,4-dioxobutyl]amino]acetyl]amino]phenyl]propyl]-N-(2-hydroxyethyl)-,(S)- (9CI)) Related Products
- 394-01-4(4-Fluoro-2-nitrobenzoic acid)
- 112-30-1(decanol)
- 2524-64-3(Diphenyl Chlorophosphonate)
- 2705-87-5(Allyl 3-cyclohexylpropanoate)
- 4455-13-4(Ethyl (methylthio)acetate)
- 93-07-2(Veratric acid)
- 3543-75-7(Bendamustine hydrochloride)
- 85-46-1(Naphthalene-1-sulfonyl chloride)
- 3844-94-8(1-Trimethylsilyl-1-hexyne)
- 3077-46-1((2S,3S)-2-Acetamido-3-methylpentanoic acid)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
http://www.tiananbio.com/index_en.html

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
https://www.peptidee.com/
